Cas no 816425-22-6 ((R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride)

• Product Name: (R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride
• CAS No: 816425-22-6
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD27952815
• CID: 2951905
• PubChem ID: 66970742
• Update Time: 2025-05-20

(R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1-羟基-1-甲基乙基)吡咯烷盐酸盐
• (R)-2-(pyrrolidin-2-yl)propan-2-ol hydrochloride
• 2-[(2r)-pyrrolidin-2-yl]propan-2-ol hydrochloride
• EN300-6494053
• (R)-2-(pyrrolidin-2-yl)propan-2-olhydrochloride
• 816425-22-6
• AS-67631
• MFCD27952815
• (R)-2-(PYRROLIDIN-2-YL)PROPAN-2-OL HCL
• 2-[(2R)-pyrrolidin-2-yl]propan-2-ol;hydrochloride
• CS-0108913
• C76614
• AKOS037646255
• SCHEMBL1266559
• (R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride

• MDL： MFCD27952815
• Inchi： 1S/C7H15NO.ClH/c1-7(2,9)6-4-3-5-8-6;/h6,8-9H,3-5H2,1-2H3;1H/t6-;/m1./s1
• InChI Key： KQOPQWJUWQBPPM-FYZOBXCZSA-N
• SMILES： Cl.OC(C)(C)[C@H]1CCCN1

Computed Properties

• Exact Mass: 165.0920418 g/mol
• Monoisotopic Mass: 165.0920418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• Molecular Weight: 165.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride

Introduction to (R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride (CAS No. 816425-22-6)

(R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride (CAS No. 816425-22-6) is a chiral compound that has gained significant attention in the pharmaceutical and chemical research communities due to its unique properties and potential applications. This compound, also known as R-pyrrolidinopropanol hydrochloride, is a derivative of pyrrolidine and propanol, with a chiral center at the second carbon of the propanol moiety. The presence of this chiral center imparts specific stereochemical properties that are crucial for its biological activity and therapeutic potential.

The structure of (R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride consists of a pyrrolidine ring attached to a propanol group, with the hydroxyl group and the pyrrolidine ring connected through a chiral carbon atom. This configuration results in a compound with distinct enantiomeric properties, making it particularly valuable in the development of chiral drugs and pharmaceutical intermediates. The hydrochloride salt form of the compound enhances its solubility and stability, which are essential for various applications in drug formulation and delivery.

Recent research has highlighted the potential of (R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride in several therapeutic areas. One notable application is in the treatment of neurological disorders, where its ability to modulate specific neurotransmitter systems has been investigated. Studies have shown that this compound can interact with serotonin and dopamine receptors, potentially offering new avenues for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, (R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride has also been explored for its anti-inflammatory properties. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride involves several steps, including the formation of the pyrrolidine ring and the introduction of chirality at the propanol moiety. Various synthetic routes have been developed to achieve high enantiomeric purity, which is critical for ensuring the desired biological activity. One common approach involves the use of chiral catalysts or auxiliaries to control the stereochemistry during synthesis. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution have also been employed to produce this compound with high efficiency and selectivity.

The pharmacokinetic properties of (R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity and minimal side effects further enhance its potential as a therapeutic agent.

Clinical trials involving (R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride have yielded promising results. Early-phase trials have demonstrated its safety and tolerability in human subjects, with no significant adverse effects reported. These findings have paved the way for more advanced clinical studies to evaluate its efficacy in treating various diseases. Ongoing research is focused on optimizing dosing regimens and exploring combination therapies to maximize its therapeutic benefits.

In conclusion, (R)-2-(Pyrrolidin-2-yl)propan-2-ol hydrochloride (CAS No. 816425-22-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chiral structure, combined with its favorable pharmacological properties, makes it an attractive candidate for the treatment of neurological disorders, inflammation, and other conditions. Continued research into this compound is expected to lead to new therapeutic breakthroughs and improve patient outcomes.